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Compound of Interest

Compound Name: Tetrabutylammonium

Cat. No.: B224687 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of common tetrabutylammonium
(TBA) salts, detailing their physicochemical properties, applications in organic synthesis and

electrochemistry, and includes specific experimental protocols. The information is presented to

assist researchers and professionals in drug development and other scientific fields in the

effective selection and utilization of these versatile compounds.

Introduction to Tetrabutylammonium Salts
Tetrabutylammonium salts are quaternary ammonium compounds characterized by a central

nitrogen atom bonded to four butyl groups, resulting in a positively charged cation, [N(C₄H₉)₄]⁺.

This bulky, lipophilic cation is paired with a variety of inorganic or organic anions. The nature of

the anion significantly influences the salt's physicochemical properties, such as solubility,

melting point, and reactivity, making TBA salts highly versatile for a range of applications.

Their utility is most prominent in their roles as phase-transfer catalysts (PTCs), electrolytes in

non-aqueous electrochemistry, and as ionic liquids. The large organic cation imparts solubility

in organic solvents, enabling the transport of anions from an aqueous or solid phase into an

organic phase where reactions can occur.
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A variety of anions are commonly paired with the tetrabutylammonium cation, each conferring

distinct properties to the resulting salt. Some of the most frequently encountered TBA salts

include:

Halides:

Tetrabutylammonium Bromide (TBAB)

Tetrabutylammonium Chloride (TBAC)

Tetrabutylammonium Iodide (TBAI)

Tetrabutylammonium Fluoride (TBAF)

Other Inorganic Anions:

Tetrabutylammonium Hexafluorophosphate (TBAPF₆)

Tetrabutylammonium Tetrafluoroborate (TBABF₄)

Tetrabutylammonium Perchlorate (TBAClO₄)

Tetrabutylammonium Nitrate (TBANO₃)

Organic Anions:

Tetrabutylammonium Acetate (TBAOAc)

Physicochemical Properties
The selection of a suitable tetrabutylammonium salt for a specific application is largely

dictated by its physical and chemical properties. The following tables summarize key

quantitative data for several common TBA salts.

Table 1: General Physicochemical Properties of Common Tetrabutylammonium Salts
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Anion
Chemical
Formula

Molecular
Weight ( g/mol
)

Appearance
Melting Point
(°C)

Bromide (Br⁻) C₁₆H₃₆BrN 322.37
White crystalline

solid
102-106[1]

Chloride (Cl⁻) C₁₆H₃₆ClN 277.92 White solid 90[2]

Iodide (I⁻) C₁₆H₃₆IN 369.37
White or tan

powder
141-143[3][4]

Acetate

(CH₃COO⁻)
C₁₈H₃₉NO₂ 301.51

White to off-white

solid
95-98[5][6]

Tetrafluoroborate

(BF₄⁻)
C₁₆H₃₆BF₄N 329.27

White crystalline

powder
155-161[7]

Hexafluorophosp

hate (PF₆⁻)
C₁₆H₃₆F₆NP 387.43 White powder 244-246[8][9]

Perchlorate

(ClO₄⁻)
C₁₆H₃₆ClNO₄ 341.91 White powder 211-215

Nitrate (NO₃⁻) C₁₆H₃₆N₂O₃ 304.47
White crystalline

powder
116-118

Table 2: Solubility of Common Tetrabutylammonium Salts in Various Solvents
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Salt Water Ethanol Acetone
Dichloro
methane

Toluene
Acetonitri
le

TBAB
600 g/L (20

°C)[10]

Soluble[1]

[11]

Soluble[1]

[11]
Soluble[10]

Slightly

soluble[10]
Soluble

TBAC

20

mg/mL[12]

[13]

Easily

soluble[14]

Easily

soluble[14]
Soluble

Slightly

soluble[14]
Soluble

TBAI
Soluble[3]

[4]
Soluble[4] Soluble[15]

Slightly

soluble[4]

Insoluble in

Benzene[3]

[16]

0.1

g/mL[17]

TBAOAc
Moderately

soluble[18]
Soluble Soluble Soluble Soluble

0.1 g/mL[5]

[6]

TBABF₄
Insoluble[1

9]

100

mg/mL[20]
Soluble[21] Soluble Soluble Soluble[19]

TBAPF₆
Insoluble[1

6]

Soluble in

absolute

ethanol[8]

Highly

soluble[8]
Soluble Soluble

0.1 g/mL[9]

[22]

Table 3: Molar Conductivity of Tetrabutylammonium Salts in Acetonitrile at 25°C

Salt
Limiting Molar Conductivity (Λ₀)
(S·cm²·mol⁻¹)

Et₄NBr Varies with temperature[23]

Bu₄NBr Varies with temperature[23]

Et₄NBF₄ Varies with temperature[23]

Bu₄NBF₄ Varies with temperature[23]

Bu₄NCNS Varies with temperature[24]

Bu₄NBPh₄ Used as a reference electrolyte[24]
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Note: The conductivity of TBA salts is highly dependent on the solvent, concentration, and

temperature. The values in Table 3 are indicative and sourced from studies investigating these

dependencies.[23][24]

Experimental Protocols
This section provides detailed methodologies for key applications of tetrabutylammonium
salts.

Synthesis of Tetrabutylammonium Bromide
Objective: To synthesize tetrabutylammonium bromide from tributylamine and n-butyl

bromide.

Materials:

Tributylamine

n-Butyl bromide

Acetonitrile

Water

Benzene

Argon (or other inert gas)

Procedure:[24]

In a round-bottom flask, combine 74.1 g of tributylamine and 60.3 g of n-butyl bromide in 100

mL of practical grade acetonitrile.

Reflux the solution for 22 hours under an inert argon atmosphere.

After reflux, cool the reaction mixture and evaporate it to near dryness at 30°C.

Dissolve the resulting crystalline mass in 100 mL of water.
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Wash the aqueous solution with three 100-mL portions of benzene to remove any unreacted

starting materials.

The aqueous layer, containing the tetrabutylammonium bromide, can then be evaporated

to yield the solid product. The reported yield is approximately 90%.[24]

Phase-Transfer Catalysis: Williamson Ether Synthesis
Objective: To synthesize an ether from an alcohol and an alkyl halide using

tetrabutylammonium bromide as a phase-transfer catalyst. This example details the synthesis

of 4-ethoxytoluene from 4-ethylphenol and methyl iodide.

Materials:

4-Ethylphenol

Sodium hydroxide (NaOH)

Tetrabutylammonium bromide (TBAB)

Methyl iodide (CH₃I)

Diethyl ether

Distilled water

Silica gel

Dichloromethane

Procedure:[4]

Reaction Setup: In a 5 mL conical vial, combine 4-ethylphenol, sodium hydroxide, and a spin

vane. Gently heat the mixture until it becomes a liquid.

Add tetrabutylammonium bromide to the vial.

Top the vial with a reflux condenser and add the methyl iodide through the top of the

condenser.
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Reaction: Gently reflux the mixture for one hour. Avoid excessive heating to prevent the

volatile methyl iodide from escaping.

Workup:

Allow the reaction to cool to room temperature, then briefly cool it in an ice bath.

Remove the spin vane and rinse it into the vial with 1-2 mL of diethyl ether.

Add a small amount of distilled water to the vial.

Remove the aqueous layer with a pipette and transfer it to a separatory funnel.

Extract the aqueous layer with diethyl ether. Drain the aqueous layer and set it aside.

Combine the original ether layer with the ether extract in the separatory funnel.

Purification:

Prepare a small chromatography column with silica gel.

Add the ether solution containing the product to the column.

Elute the column with 5 mL of dichloromethane to collect the purified product.

Application as a Supporting Electrolyte
Objective: To demonstrate the use of a tetrabutylammonium salt as a supporting electrolyte in

a non-aqueous electrochemical measurement, such as cyclic voltammetry.

Materials:

Tetrabutylammonium hexafluorophosphate (TBAPF₆), electrochemical grade

Acetonitrile, anhydrous

Ferrocene (as a standard redox-active species)

Working electrode (e.g., glassy carbon)
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Reference electrode (e.g., Ag/Ag⁺)

Counter electrode (e.g., platinum wire)

Voltammetry cell

Procedure:

Electrolyte Preparation: Prepare a 0.1 M solution of TBAPF₆ in anhydrous acetonitrile. This

will serve as the supporting electrolyte solution.

Analyte Solution: Dissolve a small amount of ferrocene (to achieve a concentration of

approximately 1 mM) in the 0.1 M TBAPF₆/acetonitrile solution.

Electrochemical Cell Setup:

Assemble the voltammetry cell with the working, reference, and counter electrodes.

Fill the cell with the analyte solution.

Purge the solution with an inert gas (e.g., argon or nitrogen) for at least 10 minutes to

remove dissolved oxygen. Maintain a blanket of the inert gas over the solution during the

experiment.

Cyclic Voltammetry Measurement:

Connect the electrodes to a potentiostat.

Set the parameters for the cyclic voltammetry experiment (e.g., initial potential, switching

potential, scan rate).

Run the cyclic voltammogram and record the resulting data. The voltammogram should

show the characteristic reversible oxidation and reduction peaks for the

ferrocene/ferrocenium redox couple. The TBAPF₆ provides the necessary conductivity for

the measurement without interfering with the electrochemical reaction of the analyte.
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The following diagrams illustrate key concepts and workflows related to the application of

tetrabutylammonium salts.

Na⁺Y⁻

Q⁺Y⁻
Anion Exchange

Na⁺X⁻

R-X

R-Y

Q⁺X⁻ Catalyst Regeneration

Reaction

Click to download full resolution via product page

Figure 1: Mechanism of Phase-Transfer Catalysis.
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Reaction Setup

Workup

Purification

Combine:
- 4-Ethylphenol

- NaOH
- TBAB
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Figure 2: Williamson Ether Synthesis Workflow.
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Conclusion
Tetrabutylammonium salts are a versatile class of compounds with a broad range of

applications in scientific research and industrial processes. Their utility stems from the unique

properties imparted by the bulky tetrabutylammonium cation, which can be finely tuned by the

choice of the accompanying anion. This guide has provided a foundational understanding of

the most common TBA salts, their key physicochemical properties, and detailed protocols for

their synthesis and application. By leveraging the data and methodologies presented,

researchers and professionals can make informed decisions in the selection and use of these

powerful chemical tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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